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Compound of Interest

Compound Name: Roxatidine Acetate Hydrochloride

Cat. No.: B1679587 Get Quote

Essential Safety and Handling Guide for
Roxatidine Acetate Hydrochloride
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Roxatidine Acetate Hydrochloride. The following

procedures are designed to ensure a safe laboratory environment and proper disposal of the

substance.

Operational and Disposal Plan
Safe handling of Roxatidine Acetate Hydrochloride requires strict adherence to the following

personal protective equipment (PPE) guidelines and handling procedures.

Personal Protective Equipment (PPE) Requirements

It is imperative to use appropriate personal protective equipment to minimize exposure and

ensure safety.
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Protection Type Equipment Specification Rationale

Eye/Face Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN 166

(EU) or NIOSH (US)

standards. A face shield may

be required in situations with a

higher risk of splashing.[1][2]

[3]

Protects eyes from dust

particles and potential

splashes.

Skin Protection

Chemical-resistant, impervious

gloves.[1][2][4] Fire/flame

resistant and impervious

clothing or a protective suit is

also recommended.[1][2]

Prevents skin contact with the

chemical, which may be

harmful if absorbed.[4][5]

Respiratory Protection

A dust mask or, if exposure

limits are exceeded or irritation

is experienced, a full-face

respirator.[1][2][3][4] Work

should be conducted in a well-

ventilated area, preferably with

a local exhaust system.[1][2][6]

Avoids inhalation of dust

particles, which is a potential

route of exposure.[4][5]

Handling and Storage Procedures

Proper handling and storage are critical to maintaining the integrity of the compound and the

safety of laboratory personnel.

Handling:

Ensure adequate ventilation and handle in a designated area to prevent dust formation

and dispersion.[1][2][6]

Avoid contact with skin, eyes, and clothing.[1][2][6]

Wash hands and face thoroughly after handling.[1][2][3][7]
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Do not eat, drink, or smoke in the handling area.[1][2][3][7]

Storage:

Keep the container tightly closed.[1][2][3][6]

Store in a dry, cool, and well-ventilated place.[1][3][4][6]

Store away from incompatible materials such as strong oxidizing agents.[3][6]

Disposal Plan

Dispose of Roxatidine Acetate Hydrochloride and its containers in accordance with all

applicable local, regional, national, and international regulations.[1][2][3][7]

Waste Disposal:

Disposal should be entrusted to a licensed waste disposal company.[2]

One suggested method is to dissolve or mix the material with a combustible solvent and

incinerate it in a chemical incinerator equipped with an afterburner and scrubber.[3][4][6]

Contaminated Packaging:

Containers should be completely emptied before disposal.[2]

Dispose of as unused product in accordance with regulations.[6]

Quantitative Data
The following table summarizes the available quantitative data for Roxatidine Acetate
Hydrochloride. Occupational exposure limits have not been established.[1][2]
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Property Value Source

Chemical Formula C19H28N2O4・HCl [3]

Melting Point 145-146 °C / 293-295 °F [4]

148 °C / 298 °F [2]

Acute Toxicity: Oral LD50

(Mouse)
509 mg/kg [7]

Acute Toxicity: Oral LD50 (Rat) 755 mg/kg [7]

Acute Toxicity: Intraperitoneal

LD50 (Rat)
227 mg/kg [7]

Acute Toxicity: Subcutaneous

LD50 (Mouse)
384 mg/kg [7]

Acute Toxicity: Subcutaneous

LD50 (Rat)
595 mg/kg [7]

Acute Toxicity: Intravenous

LD50 (Mouse)
83 mg/kg [7]

Acute Toxicity: Intravenous

LD50 (Rat)
110 mg/kg [7]

Experimental Protocols
Detailed experimental protocols for the toxicological data cited are not available within standard

Safety Data Sheets. This information is typically found in specialized toxicology literature.

Emergency Procedures Workflow
The following diagram illustrates the procedural workflow for handling an accidental spill of

Roxatidine Acetate Hydrochloride.
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Chemical Spill Response Workflow

Spill Detected

Evacuate Personnel
and Secure Area

Immediate Action

Don Appropriate PPE
(Respirator, Gloves, Suit, Goggles)

Contain Spill
(Prevent entry into drains)

Clean Up Spill
(Sweep solid material or absorb liquid)

Collect Waste
in a suitable, closed container for disposal

Decontaminate Spill Area

Dispose of Waste
(Follow approved procedures)

Report Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill of Roxatidine Acetate Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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